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Compound of Interest

Compound Name: Dinoterb acetate

CAS No.: 3204-27-1

Cat. No.: B1346614

Get Quote

Prepared by a Senior Application Scientist

This document provides a comprehensive technical overview of Dinoterb acetate (CAS

Number: 3204-27-1), a dinitrophenol derivative. This guide is intended for researchers,

scientists, and professionals in drug development and environmental science, offering in-depth

information on its chemical properties, synthesis, mechanism of action, applications, and

analytical methodologies. Given its significant toxicity and regulatory status, a strong emphasis

is placed on its hazardous properties and the scientific rationale behind its biological effects.

Core Chemical and Physical Properties
Dinoterb acetate, systematically named (2-tert-butyl-4,6-dinitrophenyl) acetate, is the acetic

acid ester of Dinoterb. The introduction of the acetate group modifies the polarity and volatility

of the parent compound, Dinoterb, which influenced its environmental fate and application

methods.
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Synthesis and Formulation
The industrial production of Dinoterb acetate involves a two-step process. The foundational

step is the synthesis of its precursor, Dinoterb, followed by an esterification reaction.

Synthesis Pathway
Alkylation of Phenol: The synthesis begins with the Friedel-Crafts alkylation of phenol with

isobutylene (or a related tert-butyl source) under acidic conditions to produce 2-tert-

butylphenol. This electrophilic aromatic substitution directs the bulky tert-butyl group to the

ortho position.

Nitration: The 2-tert-butylphenol intermediate is then subjected to nitration using a mixture of

nitric acid and sulfuric acid. This reaction introduces two nitro groups onto the aromatic ring

at the 4 and 6 positions, yielding Dinoterb (2-tert-butyl-4,6-dinitrophenol).[8]

Esterification: Finally, Dinoterb is esterified to form Dinoterb acetate. This is typically

achieved by reacting Dinoterb with acetic anhydride or acetyl chloride in an anhydrous

environment, often with a catalyst, to form the acetate ester.[9]

Formulation
Dinoterb acetate was historically available in various formulations, including emulsifiable

concentrates, wettable powders, and soluble liquids, to facilitate its application as a pesticide.

[7]
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Mechanism of Action: Uncoupling Oxidative
Phosphorylation
The primary mechanism of toxicity for Dinoterb acetate and other dinitrophenols is the

uncoupling of oxidative phosphorylation in mitochondria.[1][4][7] The lipophilic nature of the

molecule allows it to readily pass through mitochondrial membranes.

Once inside the mitochondrial matrix, it acts as a protonophore, disrupting the proton gradient

that is essential for ATP synthesis.

Proton Shuttling: The phenolic hydroxyl group (after hydrolysis of the acetate) can be

deprotonated in the higher pH of the mitochondrial matrix. The resulting anion is lipophilic

and can diffuse across the inner mitochondrial membrane.

Gradient Dissipation: In the lower pH of the intermembrane space, the anion is protonated,

and the neutral molecule diffuses back into the matrix, effectively shuttling protons and

dissipating the crucial electrochemical gradient.

Energy Diversion: This uncoupling forces the electron transport chain to operate at a

maximal rate in an attempt to re-establish the proton gradient. However, the energy released

is not captured for ATP synthesis but is instead dissipated as heat, leading to hyperthermia.

[4]

This disruption of cellular energy production is the basis for its potent herbicidal, insecticidal,

and toxic effects.[1][4][8]
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Caption: Dinoterb disrupts ATP synthesis by shuttling protons across the inner mitochondrial

membrane.

Applications and Regulatory Status
Dinoterb acetate was developed for its utility as a selective, non-systemic contact herbicide for

the pre-emergence control of annual broadleaved weeds.[1][7] It was also used as an

insecticide and acaricide, particularly for winter treatments on fruit trees and grapevines.[4][8]

However, due to its high mammalian toxicity and environmental concerns, its use has been

severely restricted.

United States: All US EPA registrations for Dinoterb were suspended in 1986.[4][10]

European Union: Dinoterb is banned for use as a pesticide.[10]

These regulatory actions reflect the significant hazards associated with dinitrophenol

compounds.

Toxicology and Safety
Dinoterb acetate is classified as a highly hazardous substance.[7] Its toxicity stems directly

from its ability to uncouple oxidative phosphorylation.

GHS Hazard Statements:[6]

H300: Fatal if swallowed

H311: Toxic in contact with skin

H360: May damage fertility or the unborn child

H400: Very toxic to aquatic life

H410: Very toxic to aquatic life with long lasting effects
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Experimental Protocol: Safe Handling Procedures
Given its high toxicity, strict adherence to safety protocols is mandatory when handling

Dinoterb acetate or related compounds in a research setting.

Engineering Controls: All work must be conducted in a certified chemical fume hood to

prevent inhalation of dust or vapors.

Personal Protective Equipment (PPE):

Gloves: Wear double-layered chemically resistant gloves (e.g., nitrile).

Body Protection: A fully buttoned lab coat and, for larger quantities, a chemical-resistant

apron are required.

Eye Protection: Chemical safety goggles and a face shield must be worn.[11]

Handling:

Avoid creating dust.

Do not eat, drink, or smoke in the handling area.[11][12]

Wash hands thoroughly after handling.[11][12]

Storage: Store in a cool, dry, well-ventilated area, away from incompatible materials. The

storage area should be locked.[12]

Disposal: Dispose of as hazardous waste in accordance with all local, state, and federal

regulations.[12]

Analytical Methodologies
The detection and quantification of Dinoterb acetate in various matrices are critical for

environmental monitoring and toxicology studies. The primary analytical technique is

chromatography coupled with mass spectrometry.

Experimental Protocol: LC-MS/MS Analysis
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The following is a generalized protocol for the determination of Dinoterb in environmental or

biological samples, based on established methods for dinitrophenols.[13]

Sample Extraction:

Agricultural Products (e.g., fruits, vegetables): Homogenize the sample with acetone. For

matrices like rice or soybeans, the addition of phosphoric acid may be necessary.[13]

Livestock/Seafood: Extract with a mixture of acetone, hexane, and water.[13]

Liquid-Liquid Partitioning:

Add hexane and a saturated sodium chloride solution to the crude extract.

Shake vigorously and allow the layers to separate. The analytes will partition into the

organic (hexane) layer.

Clean-up:

The hexane extract is passed through a solid-phase extraction (SPE) cartridge, such as

one containing primary secondary amine (PSA), to remove interfering matrix components.

[13]

Analysis by LC-MS/MS:

Chromatographic Separation: The cleaned-up extract is injected into a liquid

chromatograph. Separation is typically achieved on a C18 reversed-phase column.[13]

Mobile Phase: A common mobile phase is a mixture of methanol and water with a small

amount of acetic acid to control pH.[13]

Detection: The eluent from the LC is introduced into a tandem mass spectrometer

(MS/MS) operating in negative ion electrospray ionization (ESI-) mode.[13] The mass

spectrometer is set to monitor for specific precursor-to-product ion transitions for Dinoterb,

providing high selectivity and sensitivity.
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Caption: General workflow for the analysis of Dinoterb acetate in complex matrices.

Conclusion
Dinoterb acetate is a highly toxic dinitrophenol derivative with a well-understood mechanism of

action centered on the uncoupling of oxidative phosphorylation. While it has historical

applications as a pesticide, its significant risks to human health and the environment have led

to widespread regulatory bans. For the scientific community, it remains a relevant compound

for toxicological studies and as an analytical standard. Strict adherence to safety protocols is

paramount when handling this compound. The analytical methods outlined, particularly LC-

MS/MS, provide the necessary sensitivity and selectivity for its detection in various samples.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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